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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flammable alcohols, such as methanol, ethanol, and isopropanol, are ubiquitous in research,

development, and quality control laboratories. While essential for a vast array of scientific

procedures, their inherent flammability presents significant safety risks if not handled with the

utmost care. Adherence to strict safety protocols is paramount to prevent fires, explosions, and

exposure to hazardous vapors. These application notes provide detailed procedures and safety

data for the proper handling, storage, and disposal of flammable alcohols in a laboratory

setting.

Quantitative Flammability Data
Understanding the physical properties of flammable alcohols is critical for a thorough risk

assessment. The following table summarizes key flammability data for the most common

alcohols used in laboratory settings.
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Property Methanol (CH₃OH) Ethanol (C₂H₅OH)
Isopropanol
(C₃H₇OH)

Flash Point
11-12 °C (52-54 °F)[1]

[2]

13-16.6 °C (55-62 °F)

[1][3]

11.7-13 °C (53-55 °F)

[4]

Autoignition

Temperature

385-470 °C (725-878

°F)[2]
363 °C (685 °F)[1] 399 °C (750 °F)[4]

Lower Explosive Limit

(LEL)

6.0% by volume in

air[2]

2.5% by volume in

air[3]

2.0% by volume in

air[4]

Upper Explosive Limit

(UEL)

36% by volume in

air[2]

13.5% by volume in

air[3]

12.7% by volume in

air[4]

NFPA 704 Rating

Health: 1,

Flammability: 3,

Instability: 0[5][6]

Health: 2,

Flammability: 3,

Instability: 0[7][8]

Health: 1,

Flammability: 3,

Instability: 0[4]

Key Safety Concepts and Workflows
Visualizing fundamental safety principles and emergency procedures can enhance

understanding and recall. The following diagrams illustrate critical concepts for working with

flammable alcohols.
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Fuel
(Alcohol Vapors)

FireOxygen
(Air)

Heat
(Ignition Source)
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Immediate Actions

Assess the Spill

Response Actions

Alert personnel in the immediate area

If safe, turn off ignition sources Is the spill large or small?

Is there immediate danger
(fire, toxic vapors)?

Small Spill:
Contain with absorbent material

No

Large Spill or Danger:
Evacuate the area

Yes

Clean up residue with appropriate PPE Activate fire alarm and call emergency services

Dispose of waste in a labeled, sealed container
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OSHA Classification of Flammable Liquids

Category 1
Flash Point < 23°C
Boiling Point ≤ 35°C

Category 2
Flash Point < 23°C
Boiling Point > 35°C

Category 3
Flash Point ≥ 23°C and ≤ 60°C

Category 4
Flash Point > 60°C and ≤ 93°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. blog.storemasta.com.au [blog.storemasta.com.au]

2. Methanol - Wikipedia [en.wikipedia.org]

3. blog.storemasta.com.au [blog.storemasta.com.au]

4. Isopropyl alcohol - Wikipedia [en.wikipedia.org]

5. Methanol | CH3OH | CID 887 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. New Environment Inc. - NFPA Chemicals [newenv.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15198077?utm_src=pdf-body-img
https://www.benchchem.com/product/b15198077?utm_src=pdf-custom-synthesis
https://blog.storemasta.com.au/flash-point-auto-ignition
https://en.wikipedia.org/wiki/Methanol
https://blog.storemasta.com.au/explosive-limits-flammable-liquids
https://en.wikipedia.org/wiki/Isopropyl_alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Methanol
https://www.newenv.com/resources/nfpa-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15198077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. reddit.com [reddit.com]

8. safety - Why does ethanol have a health rating of [2] in NFPA 704 whereas methanol,
which is far more toxic, has a rating of only [1]? - Chemistry Stack Exchange
[chemistry.stackexchange.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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